

Ciraparantag rabbit liver laceration model comparison

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Ciraparantag

CAS No.: 1438492-26-2


Cat. No.: S523841

Get Quote

Mechanism of Action of Ciraparantag

Ciraparantag is a small, synthetic, water-soluble molecule that functions as a broad-spectrum reversal agent [1] [2]. Its mechanism involves directly binding to anticoagulant molecules via **non-covalent hydrogen bonding and charge-charge interactions** [3] [1]. This action neutralizes anticoagulants by physically occupying their target-binding sites [4].

The following diagram illustrates this direct binding mechanism.



Click to download full resolution via product page

Efficacy in Rabbit Liver Laceration Model

The rabbit liver laceration model is a standard preclinical test used to simulate active internal bleeding and evaluate the efficacy of reversal agents [1] [2].


- **Proof of Efficacy:** One study demonstrated that **ciraparantag significantly reduced blood loss** in rivaroxaban-anticoagulated rabbits with liver lacerations [1]. Another study confirmed that **ciraparantag** fully reversed the anticoagulant effect of edoxaban in a rat liver laceration model [1].
- **Comparison with Alternatives:** In a direct comparison within the rabbit liver laceration model, both **andexanet alfa** and **ciraparantag** effectively reduced blood loss induced by rivaroxaban [2]. Andexanet alfa reduced blood loss by more than 85%, while **ciraparantag** reduced it by 76% at a dose of 30 mg/kg [1].

The table below summarizes the available data from these animal studies:

Anticoagulant Reversed	Animal Model	Key Efficacy Finding	Mechanistic Notes
Rivaroxaban [1] [2]	Rabbit liver laceration	76% reduction in blood loss with ciraparantag (30 mg/kg) [1]	No change in PT/aPTT/anti-FXa activity; no increase in plasma rivaroxaban [1]
Edoxaban [1]	Rat liver laceration	Full reversal of anticoagulant effect 10 minutes post-administration [1]	Model simulated active internal bleeding [1]
Various DOACs & Heparins [3]	Rat tail transection & liver laceration	Significant reduction in blood loss for a variety of anticoagulants [3]	Effective when given both before and after bleeding injury [3]

Experimental Protocol Overview

A generalized workflow for conducting a liver laceration study in rabbits involves several key stages, from animal preparation to data analysis.



[Click to download full resolution via product page](#)

Key methodological details based on the search results include:

- **Animal Model:** New Zealand white rabbits are commonly used in liver studies [5].
- **Anticoagulation:** Animals are dosed with an anticoagulant like rivaroxaban to achieve a therapeutic effect [2].
- **Bleeding Injury:** A standardized laceration is made on an exposed liver lobe [1].
- **Intervention:** **Ciraparantag** is administered intravenously immediately after the injury [1].
- **Outcome Measurement:** The primary efficacy outcome is the **volume of blood loss** collected over a defined period post-injury [1] [2].

Insights for Researchers

- **Distinct Mechanism:** **Ciraparantag**'s universal binding mechanism differs from specific antidotes like andexanet alfa (a decoy protein) [2]. This is a key differentiator in the reversal agent landscape.
- **Analytical Consideration:** Standard plasma-based coagulation assays (PT, aPTT, anti-FXa) are unsuitable for measuring **ciraparantag**'s effect because reagents can disrupt **ciraparantag**-anticoagulant binding [4]. The **whole blood clotting time (WBCT)** is used in clinical trials, while **blood loss volume** is the critical metric in animal models [1] [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. [sciencedirect.com/topics/medicine-and-dentistry/ ciraparantag](https://www.sciencedirect.com/topics/medicine-and-dentistry/ciraparantag) [sciencedirect.com]
2. Preclinical and clinical data for factor Xa and “universal” ... [pmc.ncbi.nlm.nih.gov]
3. (PDF) Ciraparantag , an anticoagulant reversal drug: mechanism of... [academia.edu]
4. Ciraparantag reverses the anticoagulant activity of ... [pmc.ncbi.nlm.nih.gov]
5. Evaluation of the rabbit by direct portography and... liver [eurradioexp.springeropen.com]

To cite this document: Smolecule. [Ciraparantag rabbit liver laceration model comparison]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b523841#ciraparantag-rabbit-liver-laceration-model-comparison>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com